Cas no 65595-03-1 (2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-)

• Product Name: 2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-
• CAS No: 65595-03-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 3276044
• PubChem ID: 165350360
• Update Time: 2025-04-21

2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRROLIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (S)-
• 65595-03-1
• DTXSID101163173

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-9-5-7-10(14)6-4-8-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)/t10-/m0/s1
• InChI Key： SVUCMMFQMAMAQX-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1CCCC(=O)O)=O

Computed Properties

• Exact Mass: 257.16270821Da
• Monoisotopic Mass: 257.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų